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Compound of Interest

Compound Name: 5-Methoxy-2-methylbenzoxazole

Cat. No.: B1294322 Get Quote

An In-depth Technical Guide to 5-Methoxy-2-methylbenzoxazole: Chemical Properties,

Structure, and Synthetic Methodologies

Introduction
5-Methoxy-2-methylbenzoxazole is a heterocyclic organic compound that has garnered

interest within the scientific community, particularly in the fields of medicinal chemistry and

materials science.[1] Its unique molecular architecture, featuring a fused benzoxazole ring

system substituted with a methoxy and a methyl group, provides a scaffold for the development

of novel therapeutic agents and functional materials.[1] This guide serves as a comprehensive

technical resource for researchers, scientists, and drug development professionals, offering in-

depth insights into the chemical properties, structural features, and synthetic protocols of 5-
Methoxy-2-methylbenzoxazole.

Chemical Structure and Properties
The foundational structure of 5-Methoxy-2-methylbenzoxazole consists of a benzene ring

fused to an oxazole ring. A methoxy group (-OCH₃) is attached at the 5-position of the

benzoxazole ring, while a methyl group (-CH₃) is situated at the 2-position.[1] This substitution

pattern is crucial as it influences the electronic properties, reactivity, and potential biological

interactions of the molecule.[1]

Caption: Chemical structure of 5-Methoxy-2-methylbenzoxazole.
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A summary of the key chemical and physical properties of 5-Methoxy-2-methylbenzoxazole is

provided in the table below.

Property Value Source

IUPAC Name
5-methoxy-2-methyl-1,3-

benzoxazole
[1][2]

CAS Number 5676-57-3 [1][2]

Molecular Formula C₉H₉NO₂ [1][2]

Molecular Weight 163.17 g/mol [1][2]

Boiling Point 250°C at 760 mmHg [1]

Density 1.166 g/cm³ [1]

LogP 2.14480 [1]

Polar Surface Area 35.26 Å² [1]

InChI

InChI=1S/C9H9NO2/c1-6-10-

8-5-7(11-2)3-4-9(8)12-6/h3-

5H,1-2H3

[1][2]

SMILES
CC1=NC2=C(O1)C=CC(=C2)

OC
[1]

Synthesis of 5-Methoxy-2-methylbenzoxazole
The classical and most common synthesis of 5-Methoxy-2-methylbenzoxazole involves the

condensation reaction between a 2-aminophenol derivative and a carbonyl compound.[1]

Specifically, 4-methoxy-2-aminophenol is reacted with either acetaldehyde or acetic anhydride

to yield the target molecule.[1]

The underlying mechanism of this reaction begins with a nucleophilic attack of the amino group

of 4-methoxy-2-aminophenol on the carbonyl carbon of the reacting partner.[1] This is followed

by the formation of an imine intermediate, which then undergoes intramolecular cyclization via

the phenolic hydroxyl group to form the benzoxazole ring.[1] The final step involves oxidation,

often by atmospheric oxygen, to yield the aromatic 5-Methoxy-2-methylbenzoxazole.[1]
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Caption: Synthetic workflow for 5-Methoxy-2-methylbenzoxazole.

Experimental Protocol: Synthesis from 4-methoxy-2-
aminophenol and Acetic Anhydride
This protocol outlines a generalized procedure for the synthesis of 5-Methoxy-2-
methylbenzoxazole.

Materials:

4-methoxy-2-aminophenol

Acetic anhydride

Suitable solvent (e.g., glacial acetic acid, toluene)

Neutralizing agent (e.g., saturated sodium bicarbonate solution)

Extraction solvent (e.g., ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 4-methoxy-2-aminophenol in a suitable solvent.
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Addition of Reagent: Slowly add acetic anhydride to the solution. An exothermic reaction

may be observed.

Reflux: Heat the reaction mixture to reflux and maintain for a period of 2-4 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully

neutralize the mixture with a saturated solution of sodium bicarbonate until the effervescence

ceases.

Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Drying and Concentration: Combine the organic layers and wash with brine. Dry the organic

layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to

obtain the crude product.

Purification: The crude product can be purified by column chromatography on silica gel using

a suitable eluent system (e.g., a mixture of hexane and ethyl acetate) to yield pure 5-
Methoxy-2-methylbenzoxazole.

Applications in Research and Development
5-Methoxy-2-methylbenzoxazole serves as a versatile building block in organic synthesis and

drug discovery.[1] The benzoxazole core is a privileged scaffold in medicinal chemistry, with

derivatives exhibiting a wide range of biological activities, including antiviral, anticancer, and

neuroprotective effects.[1] The methoxy and methyl substituents on the 5-Methoxy-2-
methylbenzoxazole ring system can be further functionalized, allowing for the creation of a

diverse library of compounds for biological screening.[1]

In materials science, the fluorescent properties of some benzoxazole derivatives make them

candidates for applications in optoelectronic devices and bioimaging.[1]

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 5-Methoxy-2-methylbenzoxazole is associated with the following hazards:
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Harmful if swallowed (H302)[2]

Causes skin irritation (H315)[2]

Causes serious eye damage (H318)[2]

May cause respiratory irritation (H335)[2]

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn when handling this compound. All work should be conducted in a well-

ventilated fume hood.

Conclusion
5-Methoxy-2-methylbenzoxazole is a valuable heterocyclic compound with significant

potential in both pharmaceutical and material sciences. Its straightforward synthesis and the

versatility of its chemical structure make it an attractive starting point for the development of

novel molecules with tailored properties. This guide provides a foundational understanding of

its chemical properties, synthesis, and potential applications, serving as a valuable resource for

researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 5-Methoxy-2-methylbenzoxazole | 5676-57-3 [smolecule.com]

2. 5-Methoxy-2-methylbenzoxazole | C9H9NO2 | CID 79759 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [5-Methoxy-2-methylbenzoxazole chemical properties
and structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294322#5-methoxy-2-methylbenzoxazole-chemical-
properties-and-structure]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxy-2-methylbenzoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxy-2-methylbenzoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxy-2-methylbenzoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxy-2-methylbenzoxazole
https://www.benchchem.com/product/b1294322?utm_src=pdf-body
https://www.benchchem.com/product/b1294322?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s704174
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxy-2-methylbenzoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxy-2-methylbenzoxazole
https://www.benchchem.com/product/b1294322#5-methoxy-2-methylbenzoxazole-chemical-properties-and-structure
https://www.benchchem.com/product/b1294322#5-methoxy-2-methylbenzoxazole-chemical-properties-and-structure
https://www.benchchem.com/product/b1294322#5-methoxy-2-methylbenzoxazole-chemical-properties-and-structure
https://www.benchchem.com/product/b1294322#5-methoxy-2-methylbenzoxazole-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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